3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline

• CAS No.: 919786-38-2
• Molecular Formula: C19H15FN2
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 5-fluoro-3-methyl-1-quinolin-3-yl-3,4-dihydroisoquinoline
• InChI: InChI=1S/C19H15FN2/c1-12-9-16-15(6-4-7-17(16)20)19(22-12)14-10-13-5-2-3-8-18(13)21-11-14/h2-8,10-12H,9H2,1H3
• InChI Key: KSRDYIKFJXEAQT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=CC=C2F)C(=N1)C3=CC4=CC=CC=C4N=C3

Description

3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline is a fluorinated quinoline derivative. Quinoline derivatives are known for their wide range of biological activities, including antibacterial, antineoplastic, and antiviral properties . The incorporation of a fluorine atom into the quinoline structure often enhances its biological activity and provides unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline typically involves cyclization and cycloaddition reactions, displacements of halogen atoms, or direct fluorinations . One common method is the nucleophilic substitution of fluorine atoms, which can be achieved using various reagents and conditions .

Industrial Production Methods

Industrial production methods for fluorinated quinolines often involve large-scale cyclization reactions and the use of organometallic compounds for functionalization . These methods are designed to be efficient and cost-effective, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline undergoes several types of chemical reactions, including:

Oxidation: This reaction can be used to introduce additional functional groups into the molecule.

Reduction: This reaction can be used to modify the quinoline ring structure.

Substitution: Nucleophilic and electrophilic substitution reactions are common for this compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogenating agents and nucleophiles such as amines and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions can produce quinoline N-oxides, while substitution reactions can introduce various functional groups into the quinoline ring .

Scientific Research Applications

3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antibacterial, antineoplastic, and antiviral activities.

Medicine: Investigated for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: Used in the production of liquid crystals and cyanine dyes.

Mechanism of Action

The mechanism of action of 3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline involves its interaction with various molecular targets and pathways. The fluorine atom enhances the compound’s ability to inhibit enzymes and disrupt cellular processes . This can lead to the inhibition of bacterial growth, the induction of apoptosis in cancer cells, and the inhibition of viral replication .

Comparison with Similar Compounds

Similar Compounds

• 3-Fluoroquinoline
• 3,5-Difluoroquinoline
• 5-Fluoro-3,4-dihydroisoquinoline

Uniqueness

3-(5-Fluoro-3-methyl-3,4-dihydroisoquinolin-1-yl)quinoline is unique due to its specific substitution pattern and the presence of both a fluorine atom and a methyl group. This combination of features enhances its biological activity and provides unique properties compared to other fluorinated quinolines .